Full mGluR5 NAM, Not PAM
VU0285683 is unequivocally characterized in the primary literature as a full negative allosteric modulator (NAM) of mGluR5 that completely blocks the maximal glutamate response, in contrast to several commercial catalog entries that erroneously list it as a positive allosteric modulator (PAM) [REFS‑1]. In calcium‑mobilization assays using HEK293 cells stably expressing rat mGluR5, VU0285683 produced complete inhibition of the glutamate EC₈₀ response, confirming full antagonist efficacy [REFS‑1]. Furthermore, the structurally distinct mGluR5 PAM VU0092273—which also binds the MPEP site—was identified in the same screening campaign and serves as a clear functional comparator: VU0285683 (NAM) inhibited glutamate‑induced calcium responses, whereas VU0092273 (PAM) potentiated them [REFS‑1]. This functional dichotomy demonstrates that MPEP‑site binders can be either NAMs or PAMs, and misidentification of the mode of action by the vendor can lead to diametrically opposite experimental outcomes.
vs
VU0092273: PAM, potentiates glutamate response
| Evidence Dimension | Mode of action at mGluR5 |
|---|---|
| Target Compound Data | Negative allosteric modulator (NAM); full antagonist; blocks glutamate EC₈₀ response in HEK293 cells stably expressing rat mGluR5 [1] |
| Comparator Or Baseline | VU0092273 (positive allosteric modulator, PAM; potentiates glutamate response, same assay system) [1] |
| Quantified Difference | Qualitative functional opposition: NAM (full inhibition) vs PAM (potentiation) |
| Conditions | Calcium mobilization FLIPR assay; HEK293 cells stably expressing rat mGluR5; glutamate EC₈₀ stimulation |
Why This Matters
Procurement from a vendor that correctly identifies the mode of action as NAM is essential; substituting with a mislabeled batch or a PAM will invert the expected pharmacological effect and invalidate experimental findings.
- [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source
